Cas no 16537-30-7 (Propanamide,2-mercapto-N-(4-methylphenyl)-)
16537-30-7 structure
Product Name:Propanamide,2-mercapto-N-(4-methylphenyl)-
CAS No:16537-30-7
MF:C10H13NOS
MW:195.281321287155
CID:234574
PubChem ID:261536
Update Time:2025-04-19
Propanamide,2-mercapto-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-mercapto-N-(4-methylphenyl)-
- N-(4-methylphenyl)-2-sulfanylpropanamide
- 2-mercapto-propionic acid p-toluidide
- 2-Mercapto-propionsaeure-p-toluidid
- AC1L65IY
- AC1Q5MKA
- AR-1J9319
- NSC93931
- NSC-93931
- 16537-30-7
- SMR000528442
- DTXSID20294065
- CHEMBL1333741
- MLS000736958
-
- Inchi: 1S/C10H13NOS/c1-7-3-5-9(6-4-7)11-10(12)8(2)13/h3-6,8,13H,1-2H3,(H,11,12)
- InChI Key: BZIPYCHSMSIFGZ-UHFFFAOYSA-N
- SMILES: SC(C)C(NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 195.07189
- Monoisotopic Mass: 195.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30.1Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 360.4°Cat760mmHg
- Flash Point: 171.7°C
- Refractive Index: 1.597
- PSA: 29.1
- LogP: 2.32480
Propanamide,2-mercapto-N-(4-methylphenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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